N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-[1,1'-biphenyl]-4-sulfonamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-phenylbenzenesulfonamide
• InChI: InChI=1S/C23H22N2O4S/c1-2-25-14-15-29-22-13-10-19(16-21(22)23(25)26)24-30(27,28)20-11-8-18(9-12-20)17-6-4-3-5-7-17/h3-13,16,24H,2,14-15H2,1H3
• InChI Key: BMKJNJRHLHKFLE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C23H22N2O4S
• Molecular Weight: 422.5 g/mol
• CAS No.: 922553-73-9

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-[1,1'-biphenyl]-4-sulfonamide is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biphenylsulfonamide Derivatives as Endothelin Receptor Antagonists

A study explored the synthesis and structure-activity relationship of biphenylsulfonamide derivatives, specifically focusing on their applications as endothelin-A (ET(A)) receptor antagonists. This research identified compounds with remarkable improvements in potency and metabolic stability when substituted with an oxazole ring at the 4'-position. The optimized compound, BMS-193884, emerged as a clinical candidate for congestive heart failure treatment due to its subnanomolar ET(A)-selective antagonistic activity (Murugesan et al., 2000).

Carbonic Anhydrase Inhibitors

Another research avenue involves the creation of [1,4]oxazepine-based primary sulfonamides displaying strong inhibition of human carbonic anhydrases, relevant for therapeutic applications. The innovative synthesis approach yields compounds that engage in ring-forming cascades, highlighting the multifaceted utility of sulfonamides in medicinal chemistry and potential therapeutic interventions (Sapegin et al., 2018).

Antimicrobial and Antiproliferative Agents

Sulfonamides have also been synthesized as N-ethyl-N-methylbenzenesulfonamide derivatives, revealing significant antimicrobial and antiproliferative activities. This work underscores the versatility of sulfonamide compounds in the development of novel therapeutic agents targeting various biological activities (Abd El-Gilil, 2019).

Ocular Hypotensive Agents

In the pursuit of treatments for glaucoma, derivatives of benzo[b]thiophene-2-sulfonamide were investigated for their potential as topically active inhibitors of ocular carbonic anhydrase. The study identified compounds with significant ocular hypotensive effects, marking a significant step toward developing non-invasive treatments for this eye condition (Graham et al., 1989).

Safety and Hazards

The safety and hazards associated with this compound are not available in the current resources.